ent-Montelukast Sodium Salt
ent-Montelukast Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
190078-45-6
VCID:
VC0027338
InChI:
InChI=1S/C35H36ClNO3S.Na/c1-34(2,40)30-9-4-3-7-25(30)13-17-32(41-23-35(18-19-35)22-33(38)39)27-8-5-6-24(20-27)10-15-29-16-12-26-11-14-28(36)21-31(26)37-29;/h3-12,14-16,20-21,32,40H,13,17-19,22-23H2,1-2H3,(H,38,39);/q;+1/p-1/b15-10+;/t32-;/m0./s1
SMILES:
CC(C)(C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)[O-])O.[Na+]
Molecular Formula:
C₃₅H₃₅ClNNaO₃S
Molecular Weight:
608.17
ent-Montelukast Sodium Salt
CAS No.: 190078-45-6
Cat. No.: VC0027338
Molecular Formula: C₃₅H₃₅ClNNaO₃S
Molecular Weight: 608.17
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 190078-45-6 |
|---|---|
| Molecular Formula | C₃₅H₃₅ClNNaO₃S |
| Molecular Weight | 608.17 |
| IUPAC Name | sodium;2-[1-[[(1S)-1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetate |
| Standard InChI | InChI=1S/C35H36ClNO3S.Na/c1-34(2,40)30-9-4-3-7-25(30)13-17-32(41-23-35(18-19-35)22-33(38)39)27-8-5-6-24(20-27)10-15-29-16-12-26-11-14-28(36)21-31(26)37-29;/h3-12,14-16,20-21,32,40H,13,17-19,22-23H2,1-2H3,(H,38,39);/q;+1/p-1/b15-10+;/t32-;/m0./s1 |
| SMILES | CC(C)(C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)[O-])O.[Na+] |
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